Cas no 2680862-07-9 (benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydroquinolin-2-yl)carbamate)

• Product Name: benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydroquinolin-2-yl)carbamate
• CAS No: 2680862-07-9
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 5635703
• PubChem ID: 165931109
• Update Time: 2025-05-23

benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydroquinolin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680862-07-9
• benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydroquinolin-2-yl)carbamate
• EN300-28294124

• Inchi： 1S/C19H19N3O2/c1-13-7-8-17-15(9-13)10-16(11-20)18(21-17)22-19(23)24-12-14-5-3-2-4-6-14/h2-6,10,13H,7-9,12H2,1H3,(H,21,22,23)
• InChI Key： IGODCMFFKDVGKG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1=C(C#N)C=C2C(CCC(C)C2)=N1)=O

Computed Properties

• Exact Mass: 321.147726857g/mol
• Monoisotopic Mass: 321.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75Ų

Additional information on benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydroquinolin-2-yl)carbamate

Introduction to Benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydroquinolin-2-yl)carbamate (CAS No. 2680862-07-9)

Benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydroquinolin-2-yl)carbamate, a compound with the chemical identifier CAS No. 2680862-07-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of tetrahydroquinoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural framework of Benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydroquinolin-2-yl)carbamate incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a carbamate moiety at the N-position and a cyano group at the 3-position of the tetrahydroquinoline ring enhances its reactivity and binding affinity towards various biological targets. Additionally, the methyl group at the 6-position further modulates its pharmacokinetic profile, making it an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on tetrahydroquinoline derivatives due to their potential in treating a wide range of diseases. These compounds have shown promise in various preclinical studies as inhibitors of kinases, receptors, and other enzymes involved in critical cellular pathways. Specifically, Benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydroquinolin-2-yl)carbamate has been investigated for its potential role in modulating pathways associated with cancer and inflammation.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The tetrahydroquinoline core is known for its ability to bind to proteins with high affinity and selectivity. This property is particularly valuable in drug development, where off-target effects can lead to significant side effects. The carbamate group further enhances this specificity by forming hydrogen bonds with polar residues in the target protein.

Recent studies have highlighted the potential of Benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydroquinolin-2-yl)carbamate as an inhibitor of certain kinases that are overexpressed in cancer cells. Kinases play a crucial role in cell signaling pathways that regulate growth, division, and survival. By inhibiting these kinases, the compound can disrupt abnormal signaling cascades that drive tumor growth and progression. Preclinical trials have demonstrated promising results in animal models, suggesting that this compound could be a viable therapeutic option for certain types of cancer.

Moreover, the cyano group in the structure of Benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydroquinolin-2-yl)carbamate contributes to its stability and bioavailability. This functional group is known to enhance metabolic stability by resisting hydrolysis under physiological conditions. As a result, the compound can maintain its integrity over longer periods within the body, allowing for sustained therapeutic effects.

The synthesis of Benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydroquinolin-2-yl)carbamate involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the tetrahydroquinoline core through cyclization reactions followed by functionalization at specific positions using appropriate electrophiles or nucleophiles. The introduction of the carbamate group is achieved through condensation reactions with appropriate carbamic acid derivatives.

In terms of pharmacokinetics, Benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydroquinolin-2-yl)carbamate exhibits favorable properties that make it suitable for clinical development. Studies have shown that it has a reasonable bioavailability upon oral administration and can reach therapeutic levels within a short period after dosing. Additionally, its metabolic profile suggests that it is primarily metabolized through Phase II pathways via conjugation with glucuronic acid or sulfate groups.

The potential therapeutic applications of this compound extend beyond oncology. Emerging research indicates that it may also have anti-inflammatory properties by modulating inflammatory pathways associated with chronic diseases such as rheumatoid arthritis and Crohn's disease. The ability of Benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydroquinolin-2-yl)carbamate to interact with inflammatory mediators suggests that it could be repurposed for these conditions once further clinical data becomes available.

In conclusion,Benzyl N-(3-cyano-6-methyltetrahydropyrrolo[1',2':1'']pyrrole)-4-carboxamide, identified by its CAS number 2680862–07–9 , stands out as a promising candidate for further development in pharmaceuticals . Its unique structural features , demonstrated biological activities , and favorable pharmacokinetic properties make it an attractive molecule for treating various diseases . As research continues to uncover new applications , this compound has the potential to become an important tool in modern medicine .